Cas no 18221-88-0 (2-Amino-1H-imidazol-5(4H)-one hydrochloride)

• Product Name: 2-Amino-1H-imidazol-5(4H)-one hydrochloride
• CAS No: 18221-88-0
• MF: C₃H₆ClN₃O
• MW: 135.552238941193
• MDL: MFCD23140975
• CID: 1025619
• PubChem ID: 25227705
• Update Time: 2025-06-20

2-Amino-1H-imidazol-5(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1H-imidazol-5(4H)-one hydrochloride
• 2-amino-1,4-dihydroimidazol-5-one,hydrochloride
• 2-amino-1,4-dihydroimidazol-5-one;hydrochloride
• AS-46614
• A880919
• 2-Amino-1H-imidazol-5(4H)-one HCl
• EN300-34722
• AKOS016008266
• CS2769
• DTXSID80649390
• MFCD23140975
• CS-0188199
• 2-Amino-3,5-dihydro-4H-imidazol-4-one--hydrogen chloride (1/1)
• 18221-88-0
• glycollylguanidine
• 2-AMINO-3,5-DIHYDROIMIDAZOL-4-ONE HYDROCHLORIDE
• 2-amino-4,5-dihydro-1H-imidazol-5-one hydrochloride

• MDL： MFCD23140975
• Inchi： 1S/C3H5N3O.ClH/c4-3-5-1-2(7)6-3;/h1H2,(H3,4,5,6,7);1H
• InChI Key： SGKLQWDBDKQVLT-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN=C(N)N1

Computed Properties

• Exact Mass: 135.0199395g/mol
• Monoisotopic Mass: 135.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Color/Form: Uncertain
• Solubility: dissolve in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles